Cas no 74499-12-0 (Potassium 3-hydroxy-4-methoxybenzenesulphonate)

Potassium 3-hydroxy-4-methoxybenzenesulphonate structure
74499-12-0 structure
Product Name:Potassium 3-hydroxy-4-methoxybenzenesulphonate
CAS No:74499-12-0
MF:C7H7KO5S
MW:242.290782213211
CID:570269
PubChem ID:23662440
Update Time:2025-04-19

Potassium 3-hydroxy-4-methoxybenzenesulphonate Chemical and Physical Properties

Names and Identifiers

    • Potassium 3-hydroxy-4-methoxybenzenesulphonate
    • potassium,3-hydroxy-4-methoxybenzenesulfonate
    • Potassium 5-guaiacolsulfonate
    • Q27262168
    • 5H662IO64G
    • Potassium 3-hydroxy-4-methoxy-benzenesulfonate
    • EINECS 277-890-4
    • potassium;3-hydroxy-4-methoxybenzenesulfonate
    • POTASSIUM 3-HYDROXY-4-METHOXYBENZENESULFONATE
    • Potassium 5-guaiacolsulfonate [MI]
    • Benzenesulfonic acid, 3-hydroxy-4-methoxy-, potassium salt (1:1)
    • UNII-5H662IO64G
    • SCHEMBL7082925
    • NS00089923
    • DTXSID50995997
    • 74499-12-0
    • 5011-21-2
    • Inchi: 1S/C7H8O5S.K/c1-12-7-3-2-5(4-6(7)8)13(9,10)11;/h2-4,8H,1H3,(H,9,10,11);/q;+1/p-1
    • InChI Key: QEAJOOURKCKFSV-UHFFFAOYSA-M
    • SMILES: [K+].S(C1C=CC(=C(C=1)O)OC)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 241.96512598g/mol
  • Monoisotopic Mass: 241.96512598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 95Ų
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